Cas no 1071629-82-7 (6-acetyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one)

• Product Name: 6-acetyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one
• CAS No: 1071629-82-7
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD23697370
• CID: 4776195
• PubChem ID: 91811912
• Update Time: 2026-02-26

6-acetyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
• 6-acetyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one

• MDL： MFCD23697370
• Inchi： 1S/C9H11N3O2/c1-6(13)12-3-2-8-7(5-12)4-9(14)11-10-8/h4H,2-3,5H2,1H3,(H,11,14)
• InChI Key： AHTHERYYDAKGJW-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2=CC(NN=C2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 357
• XLogP3: -1.4
• Topological Polar Surface Area: 61.8